Cas no 1795441-96-1 (N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide)

• Product Name: N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide
• CAS No: 1795441-96-1
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5405531
• Update Time: 2025-09-28

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Furanyl)-2-hydroxy-2-methylpropyl]benzenesulfonamide
• N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide

• Inchi： 1S/C14H17NO4S/c1-14(16,10-12-6-5-9-19-12)11-15-20(17,18)13-7-3-2-4-8-13/h2-9,15-16H,10-11H2,1H3
• InChI Key： HQBBRBUYZYJJAF-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C)CC2=CC=CO2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.9±55.0 °C(Predicted)
• pka: 11.34±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide: A Comprehensive Overview

The compound N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide (CAS No. 1795441-96-1) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide comprises a benzenesulfonamide group attached to a hydroxypentanamine derivative. The presence of the furan ring introduces aromaticity and enhances the molecule's stability. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in creating bioisosteres that mimic natural ligands for therapeutic targets.

One of the key aspects of this compound is its hydroxypentanamine moiety, which plays a crucial role in its solubility and bioavailability. Researchers have explored the impact of substituent variations on this moiety, revealing that modifications can significantly alter the compound's pharmacokinetic properties. For instance, studies published in 2023 demonstrated that introducing electron-withdrawing groups on the furan ring enhances the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

The synthesis of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methodologies have streamlined these processes, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient formation of the furan-methyl linkage, a critical step in constructing the molecule's backbone.

In terms of applications, this compound has shown potential in several areas. In materials science, its aromatic structure contributes to high thermal stability, making it suitable for use in high-performance polymers. Additionally, its ability to form hydrogen bonds has been leveraged in designing stimuli-responsive materials that can undergo reversible structural changes under external conditions such as temperature or pH changes.

Recent research has also explored the use of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide as a precursor for advanced materials like graphene oxide composites. Studies indicate that incorporating this compound into graphene oxide frameworks enhances mechanical strength and electrical conductivity, opening avenues for applications in flexible electronics and energy storage devices.

Furthermore, this compound has demonstrated promising results in biotechnology applications. Its ability to act as a selective inhibitor for certain enzymes makes it a valuable tool in biochemical assays and drug screening processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor for kinases involved in cancer progression, suggesting potential therapeutic applications.

In conclusion, N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzenesulfonamide (CAS No. 1795441-96-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing both scientific understanding and practical applications.